4-Chlorobut-2-en-1-amine

• Molecular Formula: C4H8ClN
• Molecular Weight: 105.56 g/mol
• IUPAC Name: (E)-4-chlorobut-2-en-1-amine
• InChI: InChI=1S/C4H8ClN/c5-3-1-2-4-6/h1-2H,3-4,6H2/b2-1+
• InChI Key: DYUZZXXUVYQTQX-OWOJBTEDSA-N
• Isomeric SMILES: C(/C=C/CCl)N
• Canonical SMILES: C(C=CCCl)N

Description

4-Chlorobut-2-en-1-amine is an organic compound with the molecular formula C4H8ClN. It is a versatile intermediate used in various chemical syntheses and industrial applications. The compound is characterized by the presence of a chlorine atom and an amine group attached to a butene backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method for synthesizing 4-Chlorobut-2-en-1-amine involves the monoalkylation of 1,4-dichlorobut-2-ene with prop-2-yn-1-ol under phase-transfer catalysis conditions. This reaction leads to the formation of 1-(prop-2-yn-1-yloxy)-4-chlorobut-2-ene, which subsequently reacts with dimethylamine to yield N,N-dimethyl-4-(prop-2-yn-1-yloxy)but-2-enyl-1-amine .

Industrial Production Methods

Industrial production methods for this compound typically involve large-scale chemical reactions under controlled conditions. The use of phase-transfer catalysts and specific reaction temperatures and pressures ensures high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

4-Chlorobut-2-en-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into different amine derivatives.

Substitution: The chlorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium azide. Reaction conditions vary depending on the desired product but often involve specific temperatures, solvents, and catalysts.

Major Products Formed

The major products formed from these reactions include various amine derivatives, oxides, and substituted compounds, which are valuable intermediates in organic synthesis and industrial applications.

Scientific Research Applications

4-Chlorobut-2-en-1-amine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the production of pharmaceuticals, agrochemicals, and other industrial chemicals

Mechanism of Action

The mechanism of action of 4-Chlorobut-2-en-1-amine involves its interaction with specific molecular targets and pathways. The compound can form covalent bonds with nucleophilic sites in biomolecules, leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 4-Chlorobut-2-en-1-amine include:

• This compound hydrochloride
• 2-Buten-1-amine, 4-chloro-
• cis-4-Chloro-2-butenylamine hydrochloride .

Uniqueness

This compound is unique due to its specific chemical structure, which allows for a wide range of chemical reactions and applications. Its versatility as an intermediate in organic synthesis and its potential biological activities make it a valuable compound in various fields of research and industry.